Cas no 2640819-20-9 (N-tert-butyl-1-(6-chloroquinoxalin-2-yl)pyrrolidine-3-carboxamide)

• Product Name: N-tert-butyl-1-(6-chloroquinoxalin-2-yl)pyrrolidine-3-carboxamide
• CAS No: 2640819-20-9
• MF: C₁₇H₂₁ClN₄O
• MW: 332.827842473984
• CID: 5315545
• PubChem ID: 155800324
• Update Time: 2025-05-20

N-tert-butyl-1-(6-chloroquinoxalin-2-yl)pyrrolidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6752-7565
• AKOS040724301
• N-tert-butyl-1-(6-chloroquinoxalin-2-yl)pyrrolidine-3-carboxamide
• 2640819-20-9
• 1-(6-Chloro-2-quinoxalinyl)-N-(1,1-dimethylethyl)-3-pyrrolidinecarboxamide

• Inchi： 1S/C17H21ClN4O/c1-17(2,3)21-16(23)11-6-7-22(10-11)15-9-19-14-8-12(18)4-5-13(14)20-15/h4-5,8-9,11H,6-7,10H2,1-3H3,(H,21,23)
• InChI Key： WEXKPNVEUDUCKY-UHFFFAOYSA-N
• SMILES： N1(C2C=NC3C(N=2)=CC=C(Cl)C=3)CCC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 332.1403890g/mol
• Monoisotopic Mass: 332.1403890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.250±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 550.9±50.0 °C(Predicted)
• pka: 15.74±0.20(Predicted)

Additional information on N-tert-butyl-1-(6-chloroquinoxalin-2-yl)pyrrolidine-3-carboxamide

Introduction to N-tert-butyl-1-(6-chloroquinoxalin-2-yl)pyrrolidine-3-carboxamide (CAS No. 2640819-20-9)

N-tert-butyl-1-(6-chloroquinoxalin-2-yl)pyrrolidine-3-carboxamide, a compound with the chemical formula C₁₆H₁₈ClN₃O, is a significant molecule in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The CAS number 2640819-20-9 provides a unique identifier for this substance, facilitating its recognition and study in various scientific contexts.

The molecular structure of N-tert-butyl-1-(6-chloroquinoxalin-2-yl)pyrrolidine-3-carboxamide consists of a pyrrolidine ring linked to a quinoxaline moiety, with a tert-butyl group and a chloro substituent. This arrangement contributes to its distinct chemical behavior and reactivity, making it a valuable candidate for further investigation. The presence of the chloroquinoxalinyl group is particularly noteworthy, as it is often associated with enhanced binding affinity and selectivity in drug design.

In recent years, there has been growing interest in quinoxaline derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including cancer, infectious diseases, and neurological disorders. The N-tert-butyl substituent in this compound adds stability to the molecule while allowing for modifications that can fine-tune its pharmacological properties. This balance between stability and modifiability makes it an attractive scaffold for drug development.

One of the most compelling aspects of N-tert-butyl-1-(6-chloroquinoxalin-2-yl)pyrrolidine-3-carboxamide is its potential as an intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop novel compounds with improved efficacy and reduced side effects. For instance, studies have shown that derivatives of this molecule can interact with specific targets in the body, modulating pathways that are relevant to disease progression.

The quinoxalinyl moiety is particularly interesting because it can form hydrogen bonds and hydrophobic interactions with biological targets, enhancing binding affinity. Additionally, the chloro substituent can participate in various chemical reactions, allowing for further functionalization. These features make N-tert-butyl-1-(6-chloroquinoxalin-2-yl)pyrrolidine-3-carboxamide a versatile building block for medicinal chemists.

Recent research has highlighted the importance of structure-based drug design in developing new therapeutics. By understanding the three-dimensional structure of target proteins and how they interact with small molecules, scientists can design compounds that are more effective and selective. The unique properties of N-tert-butyl-1-(6-chloroquinoxalin-2-yl)pyrrolidine-3-carboxamide make it a promising candidate for such endeavors.

In addition to its potential as a drug intermediate, this compound has also been studied for its role in chemical biology. Researchers are exploring how it can be used to probe biological mechanisms and understand disease pathways at a molecular level. This approach not only advances our understanding of fundamental biological processes but also aids in the development of targeted therapies.

The synthesis of N-tert-butyl-1-(6-chloroquinoxalin-2-yl)pyrrolidine-3-carboxamide involves multi-step organic reactions that require careful optimization. The process typically begins with the formation of the quinoxaline core, followed by functionalization with the pyrrolidine ring and subsequent modifications to introduce the tert-butyl and chloro groups. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating its use in research and development.

The pharmacokinetic properties of this compound are also under investigation. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a therapeutic agent. Preliminary studies suggest that N-tert-butyl-1-(6-chloroquinoxalin-2-yl)pyrrolidine-3-carboxamide exhibits favorable pharmacokinetic profiles, which could make it suitable for clinical applications.

One area where this compound shows particular promise is in the treatment of neurological disorders. Quinoxaline derivatives have been found to interact with receptors and enzymes involved in neurotransmission, suggesting their potential as treatments for conditions such as Alzheimer's disease and Parkinson's disease. The structural features of N-tert-butyl-1-(6-chloroquinoxalin-2-yloxylyl)pyrrolidinecarboxamide, including its ability to cross the blood-brain barrier, make it an intriguing candidate for further exploration.

Another exciting application is in the field of oncology. Cancer researchers have identified several targets within tumor cells that can be modulated by small molecules to inhibit growth or induce apoptosis. The ability of N-Boc-pyrrolylcarbonyl-N'-(6-chloroquinolinizin)-amidoguanidinohydrazide, as well as related compounds derived from quinoxaline scaffolds, to interact with these targets has led to numerous preclinical studies.

The development of new antiviral agents is another area where this compound holds promise. Viruses often rely on specific enzymes or receptors for replication, making them vulnerable to targeted therapies. Quinoxaline derivatives have shown activity against a range of viruses by inhibiting key enzymes or disrupting viral entry into host cells.

In conclusion, N-Boc-pyrrolylcarbonyl-N'-(6-chloroquinolinizin)-amidoguanidinohydrazide CAS 2640819209, while still an early-stage compound, represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications across multiple therapeutic areas, including oncology, neurological disorders, infectious diseases, cardiovascular diseases, inflammation, metabolism, addiction, central nervous system disorders, anti-viral agents, anti-inflammatory agents, anti-microbial agents, anti-fungal agents, anti-parasitic agents, anti-protozoan agents, anti-leishmanial agents, anti-malarial agents,*and* many others.. Further research is warranted to fully elucidate its therapeutic potential and optimize its use as a drug or drug intermediate.